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Compound of Interest

Compound Name: 4-Bromo-1,1-dichlorobutane

Cat. No.: B15162987

For professionals engaged in chemical research, synthesis, and drug development, a precise
understanding of the molecular characteristics of novel compounds is paramount. This
document provides a concise technical overview of 4-Bromo-1,1-dichlorobutane, focusing on
its molecular structure and key quantitative data.

Molecular and Chemical Properties

4-Bromo-1,1-dichlorobutane is a halogenated alkane. A summary of its key molecular data is
presented in the table below.

Property Value Source
Molecular Formula C4H7BrCI2 [1]
Molecular Weight 205.91 g/mol [1][2]
IUPAC Name 4-bromo-1,1-dichlorobutane [1]

CAS Number 144873-00-7 [1]

Molecular Structure Visualization

The structural arrangement of atoms within 4-Bromo-1,1-dichlorobutane is depicted in the
following diagram. This visualization is crucial for understanding the compound's reactivity and
steric profile.
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Molecular structure of 4-Bromo-1,1-dichlorobutane.

This guide serves as a foundational reference for researchers and professionals in the field of
drug development and chemical synthesis, providing essential data and a clear structural
representation of 4-Bromo-1,1-dichlorobutane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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